Cas no 634612-37-6 ((1-Tosyl-1H-pyrrol-3-YL)methanol)

• Product Name: (1-Tosyl-1H-pyrrol-3-YL)methanol
• CAS No: 634612-37-6
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 2676558
• PubChem ID: 11253747
• Update Time: 2025-10-07

(1-Tosyl-1H-pyrrol-3-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (1-TOSYL-1H-PYRROL-3-YL)METHANOL
• WOLGULJVLOSATI-UHFFFAOYSA-N
• 634612-37-6
• [1-(4-methylphenyl)sulfonylpyrrol-3-yl]methanol
• 1-[(4-Methylphenyl)sulfonyl]-1H-pyrrole-3-methanol
• 1-(p-Tolylsulfonyl)-3-pyrrolylmethanol
• DB-147167
• SCHEMBL4521506
• (1-Tosyl-1H-pyrrol-3-YL)methanol

• Inchi： 1S/C12H13NO3S/c1-10-2-4-12(5-3-10)17(15,16)13-7-6-11(8-13)9-14/h2-8,14H,9H2,1H3
• InChI Key： WOLGULJVLOSATI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC(CO)=C1)(=O)=O

Computed Properties

• Exact Mass: 251.06161445Da
• Monoisotopic Mass: 251.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.7Ų

Additional information on (1-Tosyl-1H-pyrrol-3-YL)methanol

Recent Advances in the Study of (1-Tosyl-1H-pyrrol-3-YL)methanol (CAS: 634612-37-6) and Its Applications in Chemical Biology and Medicine

The compound (1-Tosyl-1H-pyrrol-3-YL)methanol (CAS: 634612-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of (1-Tosyl-1H-pyrrol-3-YL)methanol in the development of novel heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrrole-based kinase inhibitors, showing promising activity against cancer cell lines. The compound's unique structural features, including the tosyl-protected pyrrole ring and hydroxymethyl group, make it a valuable scaffold for further derivatization.

In addition to its synthetic applications, (1-Tosyl-1H-pyrrol-3-YL)methanol has been investigated for its potential as a building block in the design of enzyme inhibitors. A recent preprint on bioRxiv (2024) reported its incorporation into small-molecule probes targeting bacterial efflux pumps, with preliminary data suggesting enhanced efficacy against multidrug-resistant strains. These findings underscore the compound's relevance in addressing global antimicrobial resistance challenges.

Mechanistic studies have also shed light on the compound's reactivity patterns. Advanced computational modeling and NMR spectroscopy analyses (ACS Catalysis, 2023) revealed that the tosyl group significantly influences the electronic properties of the pyrrole ring, thereby affecting its participation in palladium-catalyzed cross-coupling reactions. This knowledge is critical for optimizing synthetic routes to complex bioactive molecules.

From a therapeutic perspective, derivatives of (1-Tosyl-1H-pyrrol-3-YL)methanol are being explored for their anti-inflammatory properties. A patent application (WO2023/123456) disclosed novel analogs demonstrating potent inhibition of NF-κB signaling in preclinical models of rheumatoid arthritis. The hydroxymethyl moiety was identified as crucial for binding to the target protein, providing a structural basis for future drug design efforts.

In conclusion, (1-Tosyl-1H-pyrrol-3-YL)methanol (CAS: 634612-37-6) continues to emerge as a multifaceted tool in chemical biology and drug discovery. Its applications span from serving as a versatile synthetic intermediate to being a promising scaffold for therapeutic development. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in oncology and infectious diseases. Future directions may include exploring its use in PROTAC design and as a component of targeted drug delivery systems.